Cas no 40733-27-5 (3'-O-(TBDMS)Thymidine)

3'-O-(TBDMS)Thymidine is a protected nucleoside derivative where the 3'-hydroxyl group of thymidine is shielded by a tert-butyldimethylsilyl (TBDMS) group. This modification enhances stability and selectivity during oligonucleotide synthesis, particularly in solid-phase applications. The TBDMS group serves as a robust protecting moiety, preventing unwanted side reactions while allowing controlled deprotection under mild conditions. This compound is widely utilized in the synthesis of DNA and RNA analogs, offering high compatibility with phosphoramidite chemistry. Its precise protection strategy ensures efficient coupling and minimal interference with other functional groups, making it a valuable intermediate in nucleic acid research and therapeutic development.
3'-O-(TBDMS)Thymidine structure
3'-O-(TBDMS)Thymidine structure
Product Name:3'-O-(TBDMS)Thymidine
CAS No:40733-27-5
MF:C16H28N2O5Si
MW:356.48942565918
MDL:MFCD01631040
CID:843494
PubChem ID:453844
Update Time:2025-06-08

3'-O-(TBDMS)Thymidine Chemical and Physical Properties

Names and Identifiers

    • 3'-O-(T-BUTYLDIMETHYLSILYL)THYMIDINE
    • 1-[(2R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 3’-O-(T-BUTYLDIMETHYLSILYL)THYMIDINE
    • 3'-DiTBSRiboT
    • TBS-T
    • Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
    • 1-((2R,4S,5R)-4-((tert-butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 3'-O-t-Butyldimethylsilyl thymidine
    • 3'-O-(tert-butyldimethylsilyl)thymidine
    • 3'-O-(TBDMS)THYMIDINE
    • QAPSNMNOIOSXSQ-YNEHKIRRSA-N
    • 3'-O-t-butyldimethylsilylthymidine
    • 3'-O-t-BulyldiMethylsilyl thyMidine
    • DS-12409
    • 1-[(2R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • SCHEMBL733403
    • 3'-(t-Butyldimethylsilyl)erythrofuranosylthymine
    • 3??-O-t-Bulyldimethylsilyl thymidine
    • MFCD01631040
    • 3'-O-TBDMS-dT
    • 3'--O--(tert-butyldimethylsilyl) thymidine
    • DA-69999
    • AKOS027340014
    • BP-58635
    • F12948
    • 3'-O-[(1,1-dimethylethyl)dimethylsilyl]thymidine
    • DTXSID60332379
    • CHEMBL3142420
    • 40733-27-5
    • 3'-O-[tert-Butyl(dimethyl)silyl]thymidine
    • BP-21511
    • 3'-O-(t-butyldimethylsilyl)-thymidine
    • 3'-O-(tert-butyldimethylsilyl) thymidine
    • 3'-O-(TBDMS)Thymidine
    • MDL： MFCD01631040
    • Inchi： 1S/C16H28N2O5Si/c1-10-8-18(15(21)17-14(10)20)13-7-11(12(9-19)22-13)23-24(5,6)16(2,3)4/h8,11-13,19H,7,9H2,1-6H3,(H,17,20,21)
    • InChI Key： QAPSNMNOIOSXSQ-UHFFFAOYSA-N
    • SMILES： CC1C(=O)NC(=O)N(C2OC(CO)C(O[Si](C(C)(C)C)(C)C)C2)C=1

Computed Properties

  • Exact Mass: 356.17700
  • Monoisotopic Mass: 356.17674853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1

Experimental Properties

  • Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 118-120 ºC
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 93.55000
  • LogP: 1.51520

3'-O-(TBDMS)Thymidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AD088-100mg
3'-O-(TBDMS)Thymidine
 40733-27-5 97%
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 601CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
 40733-27-5 97%
250mg
 ¥261.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X17735-100mg
1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
 40733-27-5 97%
100mg
 ¥200.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X17735-1g
1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
 40733-27-5 97%
1g
 ¥396.0 2024-07-18
Alichem
A089004659-1g
1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
 40733-27-5 97%
1g
 $297.92 2023-09-02
TRC
T296278-5mg
3'-O-(TBDMS)Thymidine
 40733-27-5
5mg
 $ 50.00 2022-06-02
TRC
T296278-10mg
3'-O-(TBDMS)Thymidine
 40733-27-5
10mg
 $ 65.00 2022-06-02
TRC
T296278-50mg
3'-O-(TBDMS)Thymidine
 40733-27-5
50mg
 $ 95.00 2022-06-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D5997-250MG
3'-O-[tert-Butyl(dimethyl)silyl]thymidine
 40733-27-5 >98.0%(T)(HPLC)
250mg
 ¥590.00 2023-09-08

3'-O-(TBDMS)Thymidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40733-27-5)3'-O-(TBDMS)Thymidine
Order Number:A855672
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:56
Price ($):383.0/1342.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40733-27-5)3'-O-t-BulyldiMethylsilylThymidine
Order Number:NC12575
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:06
Price ($):Price inquiry
Email:sales@newcanbio.com

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Amadis Chemical Company Limited
(CAS:40733-27-5)3'-O-(TBDMS)Thymidine
A855672
Purity:99%/99%
Quantity:5g/25g
Price ($):383.0/1342.0
Email
NewCan Biotech Limited
(CAS:40733-27-5)3'-O-t-BulyldiMethylsilylThymidine
NC12575
Purity:97%
Quantity:10g
Price ($):Inquiry
Email